2-(3-Azidopropanoylamino)-4,4,4-trifluorobutanoic acid

• IUPAC Name: 2-(3-azidopropanoylamino)-4,4,4-trifluorobutanoic acid
• InChI: InChI=1S/C7H9F3N4O3/c8-7(9,10)3-4(6(16)17)13-5(15)1-2-12-14-11/h4H,1-3H2,(H,13,15)(H,16,17)
• InChI Key: SBYBTYPTZKRUBP-UHFFFAOYSA-N
• Canonical SMILES: C(CN=[N+]=[N-])C(=O)NC(CC(F)(F)F)C(=O)O
• Molecular Formula: C7H9F3N4O3
• Molecular Weight: 254.17 g/mol

Description

The compound “2-(3-Azidopropanoylamino)-4,4,4-trifluorobutanoic acid” is a derivative of butanoic acid, which is a four-carbon carboxylic acid. It has an azido group (-N3) and an amino group (-NH2) attached to the third carbon atom, and three fluorine atoms attached to the fourth carbon atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The azido group (-N3) is a linear group with a positive charge on the central nitrogen atom and negative charges on the outer nitrogen atoms. The amino group (-NH2) is a basic functional group that can participate in hydrogen bonding.

Chemical Reactions Analysis

The azido group is known to participate in a variety of chemical reactions, including click chemistry reactions. The amino group can also participate in various reactions, including those involving the formation of amide bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the azido group could make the compound reactive, while the presence of the amino group could give it basic properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a building block in the synthesis of more complex molecules, its reactivity with other compounds would be of interest.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and other properties. For example, azides are generally considered to be potentially explosive and should be handled with care.

Future Directions

The future directions for the study and use of this compound could include its use in the synthesis of more complex molecules, or its study to better understand the properties and reactivity of azides and amines.